Research Area
  • GSA-10
    GSA-10
    • Cat. No.:
    • B607749
    • CAS No.:
    • 300833-95-8
    • Molecular Formula:
    • C26H30N2O5
    • Molecular Weight:
    • 450.5 g/mol
    Description
    Smoothened (SMO) is a cell surface receptor that, with Patched, mediates hedgehog signaling to regulate gene expression through the Gli transcription factors. GSA 10 is a quinolinecarboxamide derivative that act...
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  • GSK106
    GSK106
    • Cat. No.:
    • B607752
    • CAS No.:
    • 1652591-82-6
    • Molecular Formula:
    • C24H28ClN5O
    • Molecular Weight:
    • 438.0 g/mol
    Description
    Useful negative control for PAD4 inhibitors GSK-121 and GSK-484. Does not inhibit PAD4 nor does it prevent the citrullination of PAD4 target proteins or the formation of neutrophil extracellular traps in mouse o...
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  • GSK121
    GSK121
    • Cat. No.:
    • B607755
    • CAS No.:
    • 1652591-80-4
    • Molecular Formula:
    • C25H26F3N5O3
    • Molecular Weight:
    • 501.51
    Description
    Protein arginine deiminase 4 (PAD4) mediates the transformation of protein arginine into citrulline. Citrullination of proteins has normal roles in gene regulation and pathological roles in immunological and inf...
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  • I-Bet151
    I-Bet151
    • Cat. No.:
    • B607756
    • CAS No.:
    • 1300031-49-5
    • Molecular Formula:
    • C23H21N5O3
    • Molecular Weight:
    • 415.4 g/mol
    Description
    I-BET151 is a member of the class of imidazoquinolines that is 1,3-dihydro-2H-imidazo[4,5-c]quinolin-2-one substituted by (1R)-1-(pyridin-2-yl)ethyl, 3,5-dimethyl-1,2-oxazol-4-yl, and methoxy groups at positions...
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  • GSK126
    GSK126
    • Cat. No.:
    • B607758
    • CAS No.:
    • 1346574-57-9
    • Molecular Formula:
    • C31H38N6O2
    • Molecular Weight:
    • 526.7 g/mol
    Description
    GSK126 is a member of the class of methylindoles that is 1H-indole substituted by (2S)-butan-2-yl, methyl, N-[(4,6-dimethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]acetamide, and 6-(piperazin-1-yl)pyridin-3-yl grou...
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  • GSK1940029
    GSK1940029
    • Cat. No.:
    • B607772
    • CAS No.:
    • Molecular Formula:
    • C18H16Cl2N4O2
    • Molecular Weight:
    • 391.2 g/mol
    Description
    GSK1940029, also known as SCD Inhibitor 1, is a SCD Inhibitor. GSK1940029 is a potential topical treatment of acne,
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  • GSK199
    GSK199
    • Cat. No.:
    • B607773
    • CAS No.:
    • Molecular Formula:
    • C24H29ClN6O2
    • Molecular Weight:
    • 469.0 g/mol
    Description
    Protein arginine deiminase 4 (PAD4) mediates the transformation of protein arginine into citrulline. Citrullination of proteins has normal roles in gene regulation and pathological roles in immunological and inf...
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  • Uprosertib hydrochloride
    Uprosertib hydrochloride
    • Cat. No.:
    • B607777
    • CAS No.:
    • 1047635-80-2
    • Molecular Formula:
    • C18H17Cl3F2N4O2
    • Molecular Weight:
    • 465.7 g/mol
    Description
    GSK2141795 Hydrochloride, also known as Uprosertib, is an AKT inhibitor which enhances anti-tumor effects in combination with the MEK inhibitor.
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  • GSK2194069
    GSK2194069
    • Cat. No.:
    • B607780
    • CAS No.:
    • 1332331-08-4
    • Molecular Formula:
    • C25H24N4O3
    • Molecular Weight:
    • 428.5 g/mol
    Description
    a beta-ketoacyl reductase inhibitor;  structure in first source
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  • GSK2795039
    GSK2795039
    • Cat. No.:
    • B607802
    • CAS No.:
    • 1415925-18-6
    • Molecular Formula:
    • C23H26N6O2S
    • Molecular Weight:
    • 450.56
    Description
    GSK2795039 is an inhibitor of NADPH oxidase 2 (NOX2;  IC50 = 0.269 µM). It is selective for NOX2 over NOX1, -3, -4, and -5 (IC50s = >1,000 µM for all), as well as xanthine oxidase and PKCβ (IC50s = 28.8 and...
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